molecular formula C13H12ClNS B8645883 5-(Benzylsulfanyl)-2-chloroaniline CAS No. 917894-06-5

5-(Benzylsulfanyl)-2-chloroaniline

Cat. No. B8645883
M. Wt: 249.76 g/mol
InChI Key: KHQWQWCIYFTLEL-UHFFFAOYSA-N
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Description

5-(Benzylsulfanyl)-2-chloroaniline is a useful research compound. Its molecular formula is C13H12ClNS and its molecular weight is 249.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Benzylsulfanyl)-2-chloroaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Benzylsulfanyl)-2-chloroaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

917894-06-5

Product Name

5-(Benzylsulfanyl)-2-chloroaniline

Molecular Formula

C13H12ClNS

Molecular Weight

249.76 g/mol

IUPAC Name

5-benzylsulfanyl-2-chloroaniline

InChI

InChI=1S/C13H12ClNS/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9,15H2

InChI Key

KHQWQWCIYFTLEL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CSC2=CC(=C(C=C2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-5-mercaptoaniline (0.64 g) and benzyl bromide (0.52 mL) in N,N-dimethylformamide (10 mL) was added potassium carbonate (0.61 g), and the mixture was stirred at room temperature for 1 hour. The reaction mixture was poured into water, and the resulting mixture was extracted with ethyl acetate. The extract was washed with water and brine, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and the residue was purified by column chromatography on silica gel (eluent: n-hexane−n-hexane/ethyl acetate=7/3) to give the title compound (0.37 g).
Quantity
0.64 g
Type
reactant
Reaction Step One
Quantity
0.52 mL
Type
reactant
Reaction Step One
Quantity
0.61 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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